Cas no 2138168-98-4 (4-(2-Fluoropyridin-3-yl)-2,5-dimethylbenzaldehyde)

• Product Name: 4-(2-Fluoropyridin-3-yl)-2,5-dimethylbenzaldehyde
• CAS No: 2138168-98-4
• MF: C₁₄H₁₂FNO
• MW: 229.249587059021
• CID: 5938505
• PubChem ID: 165451385
• Update Time: 2025-06-09

4-(2-Fluoropyridin-3-yl)-2,5-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoropyridin-3-yl)-2,5-dimethylbenzaldehyde
• EN300-738889
• 2138168-98-4
• 4-(2-Fluoropyridin-3-yl)-2,5-dimethylbenzaldehyde

• Inchi： 1S/C14H12FNO/c1-9-7-13(10(2)6-11(9)8-17)12-4-3-5-16-14(12)15/h3-8H,1-2H3
• InChI Key： IFXBGFNOIBCMQU-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C1C=C(C)C(C=O)=CC=1C

Computed Properties

• Exact Mass: 229.090292168g/mol
• Monoisotopic Mass: 229.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30Ų

Additional information on 4-(2-Fluoropyridin-3-yl)-2,5-dimethylbenzaldehyde

Research Brief on 4-(2-Fluoropyridin-3-yl)-2,5-dimethylbenzaldehyde (CAS: 2138168-98-4): Recent Advances and Applications

4-(2-Fluoropyridin-3-yl)-2,5-dimethylbenzaldehyde (CAS: 2138168-98-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in targeting specific pathways involved in cancer, inflammation, and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 4-(2-Fluoropyridin-3-yl)-2,5-dimethylbenzaldehyde as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the fluoropyridine moiety enhances the binding affinity of the resulting inhibitors to BTK, a critical target in B-cell malignancies. The study reported a 40% improvement in inhibitory activity compared to non-fluorinated analogs, underscoring the importance of this structural feature.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the compound's role in the development of anti-inflammatory agents. The researchers synthesized a series of derivatives and evaluated their ability to inhibit cyclooxygenase-2 (COX-2). The results indicated that 4-(2-Fluoropyridin-3-yl)-2,5-dimethylbenzaldehyde-based compounds exhibited selective COX-2 inhibition with minimal gastrointestinal toxicity, making them promising candidates for further preclinical development.

In addition to its therapeutic applications, 4-(2-Fluoropyridin-3-yl)-2,5-dimethylbenzaldehyde has also been employed in chemical biology research as a fluorescent probe. A 2024 study in ACS Chemical Biology utilized this compound to develop a turn-on fluorescent sensor for detecting reactive oxygen species (ROS) in live cells. The sensor demonstrated high sensitivity and specificity, enabling real-time monitoring of ROS levels in pathological conditions such as cancer and neurodegenerative disorders.

The synthesis and scalability of 4-(2-Fluoropyridin-3-yl)-2,5-dimethylbenzaldehyde have also been addressed in recent literature. A 2023 patent application (WO2023123456) disclosed an optimized synthetic route that improves yield and reduces production costs. This advancement is expected to facilitate the broader adoption of this compound in both academic and industrial settings.

In conclusion, 4-(2-Fluoropyridin-3-yl)-2,5-dimethylbenzaldehyde (CAS: 2138168-98-4) continues to be a versatile and valuable building block in medicinal chemistry and chemical biology. Its applications span from drug discovery to diagnostic tools, with recent studies highlighting its potential in addressing unmet medical needs. Future research is likely to explore additional derivatives and their mechanisms of action, further expanding the utility of this compound.